Cas no 80949-71-9 (Bicyclo[4.1.0]hept-2-ene, 3-methyl-1,2-diphenyl-)

• Product name: Bicyclo[4.1.0]hept-2-ene, 3-methyl-1,2-diphenyl-
• CAS No: 80949-71-9
• MF: C₂₀H₂₀
• MW: 260.372805595398
• CID: 704732
• PubChem ID: 71421066

Bicyclo[4.1.0]hept-2-ene, 3-methyl-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]hept-2-ene, 3-methyl-1,2-diphenyl-
• 4-methyl-5,6-diphenylbicyclo[4.1.0]hept-4-ene
• 3-Methyl-1,2-diphenylbicyclo[4.1.0]hept-2-ene
• 80949-71-9
• DTXSID90840235

• Inchi： InChI=1S/C20H20/c1-15-12-13-18-14-20(18,17-10-6-3-7-11-17)19(15)16-8-4-2-5-9-16/h2-11,18H,12-14H2,1H3
• InChI Key： XUWABMUEEFTBNB-UHFFFAOYSA-N
• SMILES： CC1=C(C2(CC2CC1)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 260.156500638g/mol
• Monoisotopic Mass: 260.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5